Cas no 820965-41-1 (1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-)

820965-41-1 structure
Product name:1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-
1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-
- 3-(2-methylbut-3-en-2-yl)-5-(3-methylbut-2-enyl)-1H-indole
- 3-(2-Methylbut-3-en-2-yl)-5-(3-methylbut-2-en-1-yl)-1H-indole
- 820965-41-1
- DTXSID70839420
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- Inchi: InChI=1S/C18H23N/c1-6-18(4,5)16-12-19-17-10-9-14(11-15(16)17)8-7-13(2)3/h6-7,9-12,19H,1,8H2,2-5H3
- InChI Key: NIXWBHVKRBIARO-UHFFFAOYSA-N
- SMILES: CC(=CCC1=CC2=C(C=C1)NC=C2C(C)(C)C=C)C
Computed Properties
- Exact Mass: 253.183049738g/mol
- Monoisotopic Mass: 253.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 15.8Ų
1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)- Related Literature
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
820965-41-1 (1H-Indole, 3-(1,1-dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-) Related Products
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